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Compound of Interest

Compound Name: Isophorone Diamine-13C,15N2

Cat. No.: B12426437

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of Isophorone Diamine-13C,15N2, a corrosive and
hazardous chemical, are critical for ensuring laboratory safety and environmental protection.
This guide provides detailed, step-by-step procedures for its disposal, aligned with standard
safety protocols. The isotopic labeling with Carbon-13 and Nitrogen-15 does not alter the
chemical's hazardous properties; therefore, the disposal procedures are consistent with those
for unlabeled Isophorone Diamine.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle Isophorone Diamine-
13C,15N2 in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation
of vapors.[1][2] Always wear appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Requirements:

Eye Protection: Safety goggles or a face shield are necessary to protect against severe eye
damage.[2][3]

Hand Protection: Use impervious gloves to prevent skin contact.[2]

Body Protection: Wear protective clothing to avoid skin burns.[2][3]

Respiratory Protection: If there is a risk of inhalation, use a suitable respirator.[2][3]
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Step-by-Step Disposal Protocol

¢ Segregation and Collection:

o Do not mix Isophorone Diamine-13C,15N2 with other waste streams, especially
incompatible materials such as strong oxidants and acids.[1]

o Collect leaking and spilled liquid in sealable, clearly labeled containers.[3][4]
o Container Management:

o Use unbreakable packaging or place breakable containers into a larger, closed,
unbreakable container for transport and storage.[3]

o Ensure containers are suitable and closed for disposal.[1][5]
o Waste Disposal Method:

o The primary recommended disposal method is through a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[4]

o Do not discharge Isophorone Diamine-13C,15N2 into sewer systems or the environment.

[3][4]

o Dispose of the contents and container in accordance with local, regional, national, and
international regulations.[6]

o Decontamination of Empty Containers:

o Empty containers can be triple-rinsed (or the equivalent) and then offered for recycling or
reconditioning.[4]

Spill Response Procedure

In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing full PPE,
including respiratory protection, absorb the spill with an inert material and collect it into a
suitable container for disposal.[1][5]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b12426437?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC352942500&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0498&p_version=1&p_lang=en
https://www.echemi.com/sds/isophorondiamine-pid_Seven19853.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0498&p_version=1&p_lang=en
https://www.fishersci.com/store/msds?partNumber=AC352942500&countryCode=US&language=en
https://www.fishersci.nl/store/msds?partNumber=10727782&productDescription%3D1LT+Isophorondiamine%2C+99%2B%25%2C+mixture+of+cis+and+trans&countryCode=NL&language=en
https://www.echemi.com/sds/isophorondiamine-pid_Seven19853.html
https://www.benchchem.com/product/b12426437?utm_src=pdf-body
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0498&p_version=1&p_lang=en
https://www.echemi.com/sds/isophorondiamine-pid_Seven19853.html
https://www.cpachem.com/msds?num=SB41130&dnl=sd_-_Isophorone_diamine%2C_mixture_of_cis_and_trans_CAS_2855-13-2_%28SB41130%29_%28EU%29.pdf
https://www.echemi.com/sds/isophorondiamine-pid_Seven19853.html
https://www.fishersci.com/store/msds?partNumber=AC352942500&countryCode=US&language=en
https://www.fishersci.nl/store/msds?partNumber=10727782&productDescription%3D1LT+Isophorondiamine%2C+99%2B%25%2C+mixture+of+cis+and+trans&countryCode=NL&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Quantitative Data Summary

The following table summarizes key quantitative data for Isophorone Diamine.

Property Value Reference
Oral LD50 (rat) > 2,000 mg/kg bw [4]

Melting Point 10 °C /50 °F [2]

Boiling Point 247 °C | 477 °F [2]

Density 0.922 g/lcm3 at 25 °C / 77 °F

log Pow (n-octanol/water) 0.99at23°C/73°F

Vapor Pressure 2 Pa at 20°C [2]
Autoignition Temperature 380°C [2]

Flash Point 117°C [2]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Isophorone
Diamine-13C,15N2.
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Isophorone Diamine-13C,15N2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Isophorone Diamine-13C,15N2: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12426437#isophorone-diamine-13c-15n2-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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